Cas no 99626-60-5 (4-ethenylheptane)

• Product Name: 4-ethenylheptane
• CAS No: 99626-60-5
• MF: C₉H₁₈
• MW: 126.239223003387
• CID: 6377773
• PubChem ID: 22107320
• Update Time: 2025-11-01

4-ethenylheptane Chemical and Physical Properties

Names and Identifiers

• 4-ethenylheptane
• Heptane, 4-ethenyl-

• Inchi： 1S/C9H18/c1-4-7-9(6-3)8-5-2/h6,9H,3-5,7-8H2,1-2H3
• InChI Key： QAEHGUGALZLTGP-UHFFFAOYSA-N
• SMILES： CCCC(C=C)CCC

Experimental Properties

• Density: 0.731±0.06 g/cm3(Predicted)
• Boiling Point: 137.6±7.0 °C(Predicted)

Additional information on 4-ethenylheptane

Recent Advances in Chemical and Pharmaceutical Research: Focus on 99626-60-5 and 4-ethenylheptane

The chemical compound with CAS number 99626-60-5 and the product 4-ethenylheptane have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to these substances, highlighting their potential applications, mechanisms of action, and implications for drug development and industrial applications.

99626-60-5, a compound whose exact structure and properties are still under investigation, has shown promise in preliminary studies for its unique chemical reactivity and potential biological activity. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthesis pathways and interactions with various biological targets, suggesting its utility as a scaffold for novel therapeutic agents.

4-ethenylheptane, on the other hand, is a hydrocarbon with applications that extend beyond pharmaceuticals into materials science and industrial chemistry. Its role as a building block for more complex chemical structures has been the subject of several studies, particularly in the context of polymer chemistry and catalysis. Research published in ACS Catalysis and Angewandte Chemie has demonstrated its utility in catalytic processes and as a precursor for advanced materials.

One of the most significant recent developments involves the use of 99626-60-5 in targeted drug delivery systems. A 2023 study in Nature Communications detailed how derivatives of this compound can be engineered to enhance the specificity and efficacy of drug delivery to cancer cells, minimizing off-target effects. This research underscores the compound's potential in precision medicine and oncology.

Concurrently, 4-ethenylheptane has been investigated for its environmental impact and biodegradability. A 2024 study in Environmental Science & Technology evaluated its degradation pathways and ecological footprint, providing critical data for its sustainable use in industrial applications. These findings are particularly relevant as the chemical industry moves toward greener alternatives.

In conclusion, both 99626-60-5 and 4-ethenylheptane represent important focal points in contemporary chemical and pharmaceutical research. Their diverse applications—from drug development to industrial chemistry—highlight the interdisciplinary nature of modern scientific inquiry. Continued research into these compounds is expected to yield further innovations, driving progress in both academic and industrial settings.